6-Ethyl-3-(4-fluorobenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one

• IUPAC Name: 6-ethyl-3-(4-fluorophenyl)sulfonyl-1-methylquinolin-4-one
• InChI: InChI=1S/C18H16FNO3S/c1-3-12-4-9-16-15(10-12)18(21)17(11-20(16)2)24(22,23)14-7-5-13(19)6-8-14/h4-11H,3H2,1-2H3
• InChI Key: OVJOEYFBDNLAOY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N(C=C(C2=O)S(=O)(=O)C3=CC=C(C=C3)F)C
• Molecular Formula: C18H16FNO3S
• Molecular Weight: 345.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is defined by its molecular formula, C18H16FNO3S. It includes 18 carbon atoms, 16 hydrogen atoms, one fluorine atom, one nitrogen atom, three oxygen atoms, and one sulfur atom.

Scientific Research Applications

Synthesis and Chemical Properties

Quinoline derivatives, like 6-Ethyl-3-(4-fluorobenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one, are often synthesized through intricate organic reactions, involving steps such as chemical reduction, nucleophilic addition, and cyclocondensation reactions. These synthetic routes provide valuable insights into the reactivity and structural aspects of quinoline compounds, laying the groundwork for further modifications and optimizations of their chemical structures for specific applications (Zahra et al., 2007).

Potential Biological Activities

Quinoline derivatives have been extensively explored for their potential biological activities, particularly as antibacterial agents. Studies have shown that certain 6-fluoro-7-substituted-1-ethyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acids exhibit significant in vitro antibacterial activity against both Gram-positive and Gram-negative organisms, highlighting the therapeutic potential of these compounds (Cooper et al., 1990).

Fluorescence and Sensing Applications

Furthermore, quinoline derivatives have found applications in fluorescence sensing, where their ability to form fluorescent complexes with certain metal ions, such as Zn(II), has been utilized. The synthesis and spectroscopic study of quinoline-based fluorophores demonstrate the potential of these compounds in developing sensitive and selective sensors for metal ions, which could have implications in environmental monitoring and bioimaging (Kimber et al., 2003).

Future Directions

The future directions for this compound are not specified in the sources I found. It’s available for scientific research needs, which suggests it may have potential applications in various fields.